4-(4'-Fluoro-4-biphenylyl)-4-oxo-butyric acid

• Molecular Formula: C16H13FO3
• Molecular Weight: 272.27 g/mol
• IUPAC Name: 4-[4-(4-fluorophenyl)phenyl]-4-oxobutanoic acid
• InChI: InChI=1S/C16H13FO3/c17-14-7-5-12(6-8-14)11-1-3-13(4-2-11)15(18)9-10-16(19)20/h1-8H,9-10H2,(H,19,20)
• InChI Key: IYWPCNIEUKBHQZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CC=C(C=C2)F)C(=O)CCC(=O)O

Description

4-(4'-Fluoro-4-biphenylyl)-4-oxo-butyric acid is a useful research compound. Its molecular formula is C16H13FO3 and its molecular weight is 272.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of 4-(4′-fluoro-biphenyl-4-yl)-4-oxo-butyric acid, methyl ester (6.08 g, 0.0212 mol) in 6 M hydrochloric acid was refluxed for 22 hours and cooled to room temperature. The solids were filtered and washed with 0.1 M hydrochloric acid. The filter cake was dried under house vacuum (air bleed) to give 5.72 g of 4-(4′-fluoro-biphenyl-4-yl)-4-oxo-butyric acid as a peach colored solid; mp 173.5-175.5° C.